N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-chlorophenyl)methanesulfonamide

• IUPAC Name: N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-1-(2-chlorophenyl)methanesulfonamide
• InChI: InChI=1S/C20H23ClN2O3S/c1-2-3-12-23-19-10-9-17(13-15(19)8-11-20(23)24)22-27(25,26)14-16-6-4-5-7-18(16)21/h4-7,9-10,13,22H,2-3,8,11-12,14H2,1H3
• InChI Key: JCOWFGSSDBBRIQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C20H23ClN2O3S
• Molecular Weight: 406.9 g/mol

Description

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-chlorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H23ClN2O3S and its molecular weight is 406.93. The purity is usually 95%.
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Scientific Research Applications

Nanosized N-sulfonated Brönsted Acidic Catalyst

A study by Goli-Jolodar, Shirini, & Seddighi (2016) introduced a novel nanosized N-sulfonic acid used as a catalyst for the synthesis of hexahydroquinolines. This catalyst showed excellent yields and could be reused several times without loss of catalytic activity.

Inhibition of Methionine Aminopeptidase

Huang et al. (2006) identified quinolinyl sulfonamides as potent inhibitors of methionine aminopeptidase (MetAP), demonstrating different inhibitory potencies on various metal forms of Escherichia coli MetAP. The study provides insights into the inhibition mechanisms of non-peptidic MetAP inhibitors (Huang, Xie, Ma, Hanzlik, & Ye, 2006).

Synthesis of Polyhydroquinoline Derivatives

O. Hoshino, Suzuki, & Ogasawara (2001) focused on the synthesis and reaction of N-acyl- and N-methanesulfonyl-1-(3,4-dimethoxy)benzyl-7-acetoxy-1,2,3,4,6,7-hexahydro-7-methoxy-6-oxoisoquinolines, providing valuable insights into the synthesis of these compounds and their potential applications (Hoshino, Suzuki, & Ogasawara, 2001).

Methane Generation from CO2

A 2021 study by Nganga et al. explored the use of rhenium tricarbonyl complexes coordinated by asymmetric diimine ligands for catalyzing the reduction of CO2 to carbon monoxide and methane. This research contributes to the development of homogeneous catalysts for CO2 reduction (Nganga, Wolf, Mullick, Reinheimer, Saucedo, Wilson, Grice, Ertem, & Angeles‐Boza, 2021).

Optical Activity in Molecular Rotors

Suzuki et al. (2015) synthesized optically active atropisomeric N-(2,5-di-tert-butylphenyl)-1,2,3,4-tetrahydroquinoline, demonstrating its response to acid-accelerated molecular rotors. This study highlights the potential applications in chiral chemistry and molecular motion control (Suzuki, Kageyama, Morisawa, Dobashi, Hasegawa, Yokojima, & Kitagawa, 2015).